3-((4-chlorophenyl)thio)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C20H19ClN2O3S2/c1-25-17-8-3-13(11-18(17)26-2)16-12-28-20(22-16)23-19(24)9-10-27-15-6-4-14(21)5-7-15/h3-8,11-12H,9-10H2,1-2H3,(H,22,23,24)
• InChI Key: CDHAUSAHLLWARC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CCSC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C20H19ClN2O3S2
• Molecular Weight: 435.0 g/mol
• CAS No.: 895475-62-4

Description

3-((4-chlorophenyl)thio)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)propanamide is a useful research compound. Its molecular formula is C20H19ClN2O3S2 and its molecular weight is 434.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Cytotoxic Activities

Research has shown that certain derivatives of thiazole, similar in structure to 3-((4-chlorophenyl)thio)-N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)propanamide, have exhibited antimicrobial activity. Specifically, some compounds have shown significant antibacterial and anticandidal effects against various strains like C. parapsilosis and C. glabrata. Additionally, these compounds have displayed cytotoxic activities against human leukemia cells, offering potential avenues for cancer treatment research (Dawbaa et al., 2021).

Herbicidal Activity

A study conducted on a similar compound, N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, demonstrated effective herbicidal properties. This suggests the potential of thiazole derivatives in agricultural applications, particularly in weed control (Liu et al., 2008).

Antitumor Evaluation

Compounds with a structure similar to this compound have been evaluated for their antitumor properties. Some of these compounds showed extensive-spectrum antitumor efficiency against various cancer cell lines, indicating their potential as chemotherapeutic agents (Mohamed et al., 2016).

Antimicrobial Evaluation with DFT Study

A derivative of thiazole has been synthesized and screened for its antimicrobial activity against a range of bacteria and fungi, such as Staphylococcus aureus and Candida albicans. This research highlights the potential of thiazole derivatives in developing new antimicrobial agents (Kubba & Rahim, 2018).

Quantum Chemical Calculations and Molecular Docking

Studies involving quantum chemical calculations and molecular docking of thiazole derivatives provide insights into their potential biological functions, including antimicrobial activity. These studies offer a deeper understanding of the molecular interactions and stability of these compounds, which could be crucial for drug development (Viji et al., 2020).